N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C13H16N2OS/c1-4-5-12(16)15-13-14-10-6-8(2)9(3)7-11(10)17-13/h6-7H,4-5H2,1-3H3,(H,14,15,16)
• InChI Key: SHGQUUGDUHJMFL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NC2=C(S1)C=C(C(=C2)C)C
• Molecular Formula: C13H16N2OS
• Molecular Weight: 248.35 g/mol

Description

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide, also known as DMBA, is a synthetic compound that has been widely used in scientific research. It is a fluorescent probe that can be used to detect protein-protein interactions and protein-nucleic acid interactions. DMBA has been shown to have several advantages over other fluorescent probes, including high sensitivity, selectivity, and stability.

Mechanism of Action

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide works by binding to specific amino acid residues in proteins or nucleic acids, causing a conformational change that results in a change in fluorescence. The fluorescence intensity of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide is sensitive to changes in the local environment, such as pH, temperature, and ionic strength. This allows N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide to be used as a sensor for detecting changes in protein or nucleic acid structure and function.
Biochemical and Physiological Effects:
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide has been shown to have minimal biochemical and physiological effects on cells and tissues. It is generally considered to be non-toxic and non-carcinogenic. However, high concentrations of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide can cause cytotoxicity and cell death. Therefore, it is important to use appropriate concentrations of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide in experiments.

Advantages and Limitations for Lab Experiments

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide has several advantages over other fluorescent probes, including high sensitivity, selectivity, and stability. It is also compatible with a wide range of experimental conditions, including different pH, temperature, and ionic strength. However, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide has some limitations, including its relatively low quantum yield and its sensitivity to photobleaching. Therefore, it is important to use appropriate experimental conditions and to optimize the experimental protocol to minimize these limitations.

Future Directions

There are several future directions for N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide research. One direction is to develop new derivatives of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide that have improved sensitivity, selectivity, and stability. Another direction is to explore new applications of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide, such as in vivo imaging and drug discovery. Finally, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide can be used in combination with other techniques, such as mass spectrometry and X-ray crystallography, to obtain a more comprehensive understanding of protein structure and function.

Scientific Research Applications

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide has been extensively used in scientific research as a fluorescent probe to study protein-protein interactions and protein-nucleic acid interactions. It has been used to study the structure and function of proteins, such as transcription factors, enzymes, and receptors. N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide has also been used to study DNA-protein interactions and RNA-protein interactions. In addition, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)butanamide has been used to study the localization and trafficking of proteins in living cells.